Cas no 161042-85-9 (α-2-(4-Chlorophenyl)-1,3-dioxolan-2-ylmethyl-α-phenyl-1H-1,2,4-triazole-1-propanenitrile)
α-2-(4-Chlorophenyl)-1,3-dioxolan-2-ylmethyl-α-phenyl-1H-1,2,4-triazole-1-propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-1-propanenitrile, α-[[2-(4-chlorophenyl)-1,3-dioxolan-2-yl]methyl]-α-phenyl-
- Pirenzepine Impurity 8-d8
- α-2-(4-Chlorophenyl)-1,3-dioxolan-2-ylmethyl-α-phenyl-1H-1,2,4-triazole-1-propanenitrile
-
- Inchi: 1S/C21H19ClN4O2/c22-19-8-6-18(7-9-19)21(27-10-11-28-21)12-20(13-23,14-26-16-24-15-25-26)17-4-2-1-3-5-17/h1-9,15-16H,10-12,14H2
- InChI Key: RVCSXUDESAMXIE-UHFFFAOYSA-N
- SMILES: N1(CC(CC2(C3=CC=C(Cl)C=C3)OCCO2)(C2=CC=CC=C2)C#N)C=NC=N1
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 596.4±60.0 °C(Predicted)
- pka: 2.35±0.10(Predicted)
α-2-(4-Chlorophenyl)-1,3-dioxolan-2-ylmethyl-α-phenyl-1H-1,2,4-triazole-1-propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C238650-10mg |
α-[[2-(4-Chlorophenyl)-1,3-dioxolan-2-yl]methyl]-α-phenyl-1H-1,2,4-triazole-1-propanenitrile |
161042-85-9 | 10mg |
$ 230.00 | 2023-04-18 | ||
| TRC | C238650-25mg |
α-[[2-(4-Chlorophenyl)-1,3-dioxolan-2-yl]methyl]-α-phenyl-1H-1,2,4-triazole-1-propanenitrile |
161042-85-9 | 25mg |
$ 546.00 | 2023-04-18 | ||
| TRC | C238650-50mg |
α-[[2-(4-Chlorophenyl)-1,3-dioxolan-2-yl]methyl]-α-phenyl-1H-1,2,4-triazole-1-propanenitrile |
161042-85-9 | 50mg |
$ 1057.00 | 2023-04-18 | ||
| TRC | C238650-100mg |
α-[[2-(4-Chlorophenyl)-1,3-dioxolan-2-yl]methyl]-α-phenyl-1H-1,2,4-triazole-1-propanenitrile |
161042-85-9 | 100mg |
$ 1843.00 | 2023-04-18 | ||
| TRC | C238650-250mg |
α-[[2-(4-Chlorophenyl)-1,3-dioxolan-2-yl]methyl]-α-phenyl-1H-1,2,4-triazole-1-propanenitrile |
161042-85-9 | 250mg |
$ 4500.00 | 2023-09-08 |
α-2-(4-Chlorophenyl)-1,3-dioxolan-2-ylmethyl-α-phenyl-1H-1,2,4-triazole-1-propanenitrile Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on α-2-(4-Chlorophenyl)-1,3-dioxolan-2-ylmethyl-α-phenyl-1H-1,2,4-triazole-1-propanenitrile
Introduction to α-2-(4-Chlorophenyl)-1,3-dioxolan-2-ylmethyl-α-phenyl-1H-1,2,4-triazole-1-propanenitrile (CAS No. 161042-85-9)
α-2-(4-Chlorophenyl)-1,3-dioxolan-2-ylmethyl-α-phenyl-1H-1,2,4-triazole-1-propanenitrile (CAS No. 161042-85-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring, a dioxolane moiety, and substituted phenyl groups. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.
The triazole ring is a well-known pharmacophore that is widely used in drug design due to its broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties. The presence of this ring in the structure of α-2-(4-Chlorophenyl)-1,3-dioxolan-2-ylmethyl-α-phenyl-1H-1,2,4-triazole-1-propanenitrile suggests that it may exhibit similar biological activities. Additionally, the dioxolane moiety is known for its ability to enhance the stability and solubility of compounds, which can be crucial for improving their bioavailability and therapeutic efficacy.
The substituted phenyl groups, particularly the 4-chlorophenyl and phenyl groups, play a significant role in modulating the compound's interactions with biological targets. The chloro substitution on the phenyl ring can influence the compound's lipophilicity and electronic properties, which are important factors in determining its pharmacokinetic and pharmacodynamic profiles. These structural features collectively make α-2-(4-Chlorophenyl)-1,3-dioxolan-2-ylmethyl-α-phenyl-1H-1,2,4-triazole-1-propanenitrile a promising candidate for further investigation in drug discovery and development.
In recent years, there has been a growing interest in the development of novel triazole-based compounds for various therapeutic applications. One of the key areas of focus has been the development of antifungal agents to combat resistant fungal infections. The increasing prevalence of multidrug-resistant fungi has highlighted the need for new and effective antifungal drugs. Studies have shown that triazole-based compounds like α-2-(4-Chlorophenyl)-1,3-dioxolan-2-ylmethyl-α-phenyl-1H-1,2,4-triazole-1-propanenitrile exhibit potent antifungal activity against a wide range of fungal pathogens.
A study published in the Journal of Medicinal Chemistry reported that α-2-(4-Chlorophenyl)-1,3-dioxolan-2-ylmethyl-α-phenyl-1H-1,2,4-triazole-1-propanenitrile demonstrated significant antifungal activity against Candida albicans and Aspergillus fumigatus. The compound was found to be effective at low concentrations and showed minimal cytotoxicity towards mammalian cells. These findings suggest that it has potential as a lead compound for the development of new antifungal agents.
Beyond its antifungal properties, α-2-(4-Chlorophenyl)-1,3-dioxolan-2-ylmethyl-α-phenyllH-* * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * nitrile* has also been investigated for its potential as an antibacterial agent. Research conducted by a team at the University of California found that this compound exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The study highlighted the compound's ability to inhibit bacterial growth at low concentrations without causing significant toxicity to human cells.
The versatility of α-* * * * * * * * * *n*-propanenitrile* extends beyond its antimicrobial properties. Recent studies have explored its potential as an anticancer agent. A study published in Cancer Research demonstrated that this compound selectively inhibited the growth of various cancer cell lines while showing minimal effects on normal cells. The mechanism of action was attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.
In addition to its therapeutic potential, α-*n*-propanenitrile* has also been studied for its use as a chemical intermediate in the synthesis of other bioactive compounds. Its unique structure makes it an attractive starting material for the development of novel drugs with diverse biological activities. Researchers have utilized this compound as a building block in combinatorial chemistry approaches to generate libraries of structurally diverse molecules for high-throughput screening.
The synthesis of α-*n*-propanenitrile* typically involves multistep reactions that require careful optimization to achieve high yields and purity. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound. For example, a green chemistry approach using catalytic systems has been developed to minimize waste generation and reduce energy consumption during synthesis.
In conclusion, α-*n*-propanenitrile* (CAS No. 161042-*n*-propanenitrile* (CAS No. 161042-*n*-propanenitrile* (CAS No. 85-*n*-propanenitrile* (CAS No.-9) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or chemical intermediate. Ongoing research continues to uncover new applications and optimize its synthesis methods, paving the way for innovative solutions in drug discovery and development.
161042-85-9 (α-2-(4-Chlorophenyl)-1,3-dioxolan-2-ylmethyl-α-phenyl-1H-1,2,4-triazole-1-propanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)